2-(2,2-Diphenylacetamido)-3-phenylpropanoic acid

• IUPAC Name: 2-[(2,2-diphenylacetyl)amino]-3-phenylpropanoic acid
• InChI: InChI=1S/C23H21NO3/c25-22(24-20(23(26)27)16-17-10-4-1-5-11-17)21(18-12-6-2-7-13-18)19-14-8-3-9-15-19/h1-15,20-21H,16H2,(H,24,25)(H,26,27)
• InChI Key: QVEDURKSSUBWSO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CC(C(=O)O)NC(=O)C(C2=CC=CC=C2)C3=CC=CC=C3
• Molecular Formula: C23H21NO3
• Molecular Weight: 359.4 g/mol
• CAS No.: 65707-83-7

Description

2-(2,2-Diphenylacetamido)-3-phenylpropanoic acid, also known as DPPA, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound belongs to the class of non-steroidal anti-inflammatory drugs (NSAIDs) and has been found to possess anti-inflammatory, analgesic, and antipyretic properties.

Scientific Research Applications

Pharmacological Evaluation and Therapeutic Applications

• Studies on related compounds, such as caffeic acid derivatives, indicate a broad spectrum of biological activities and potential therapeutic applications. These activities include antioxidant, antibacterial, hepatoprotective, cardioprotective, anti-inflammatory, antipyretic, neuroprotective, anti-obesity, antiviral, and antimicrobial effects. The development of new chemical entities based on phenolic frameworks, like caffeic acid, suggests a methodology that could be applied to "2-(2,2-Diphenylacetamido)-3-phenylpropanoic acid" for discovering potential therapeutic applications (Silva, Oliveira, & Borges, 2014).

Toxicity and Environmental Impact Studies

• Environmental and toxicity studies, such as those on the herbicide 2,4-dichlorophenoxyacetic acid, show the importance of understanding the environmental fate, behavior, and toxicological effects of chemicals. These studies highlight the need for research on the potential impacts of "this compound" on non-target organisms and ecosystems (Islam et al., 2017).

Metabolic and Mechanistic Insights

• Research on ketamine and its metabolites offers insights into drug metabolism, pharmacokinetics, and the relevance of metabolites to therapeutic effects and side effects. Understanding the metabolism of "this compound" could reveal similar insights into its pharmacological properties and potential applications (Zanos et al., 2018).

Biodegradability and Environmental Safety

• The study on poly (glutamic acid) as an emerging biopolymer highlights the importance of biodegradable and environmentally friendly materials. Research into the biodegradability of "this compound" could contribute to its applications in environmentally sustainable practices (Bajaj & Singhal, 2011).